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Compound of Interest

Compound Name: Biotin-PEG4-OH

Cat. No.: B11826218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Biotin-PEG4-OH, a bifunctional molecule

widely utilized in biotechnology and pharmaceutical research. We will delve into its core

structure, physicochemical properties, and its applications in bioconjugation, targeted drug

delivery, and proteomics.

Core Structure of Biotin-PEG4-OH
Biotin-PEG4-OH is a versatile chemical tool composed of three key functional components: a

biotin moiety, a hydrophilic tetra-polyethylene glycol (PEG4) spacer, and a terminal hydroxyl

group (-OH).[1] This unique combination of features makes it an invaluable reagent in various

biochemical applications.

Biotin Moiety: This is the biologically active portion of the molecule, also known as Vitamin H.

It exhibits an extraordinarily high affinity for avidin and streptavidin proteins, forming one of

the strongest non-covalent bonds known in nature. This interaction is the cornerstone of its

utility in affinity-based detection and purification systems.

PEG4 Spacer: The tetraethylene glycol (PEG4) linker is a flexible, hydrophilic chain that

connects the biotin group to the terminal hydroxyl. This spacer arm is crucial as it increases

the overall water solubility of the molecule and any conjugate it forms.[1][2] Furthermore, it

provides spatial separation between the biotin and the conjugated molecule, minimizing
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steric hindrance and ensuring that the biotin can efficiently bind to the deep biotin-binding

pocket of streptavidin.[3]

Terminal Hydroxyl Group (-OH): The molecule is terminated with a primary hydroxyl group.

This functional group serves as a reactive handle for further chemical modifications, allowing

for its conjugation to other molecules of interest.[4][5] It can be derivatized to introduce other

functional groups for subsequent coupling reactions.

Below is a diagram illustrating the chemical structure of Biotin-PEG4-OH.
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A simplified representation of Biotin-PEG4-OH's functional components.

Physicochemical Properties
The properties of Biotin-PEG4-OH make it suitable for a wide range of biological experiments.

Its quantitative data are summarized in the table below for easy reference.

Property Value References

CAS Number 1217609-84-1 [1][6][7]

Molecular Formula C18H33N3O6S [4][6][7]

Molecular Weight 419.54 g/mol [6][7]

Appearance
White to off-white waxy solid or

powder
[1][6]

Purity Typically ≥95% [1][7]

Solubility Soluble in water and DMSO [1][5]

Storage Conditions
Store at -20°C or -5°C, keep

dry and protected from light
[4][7]

Key Applications in Research and Drug
Development
Biotin-PEG4-OH is a foundational reagent for creating more complex biotinylation tools. Its

applications span diagnostics, proteomics, and the development of novel therapeutics.

Bioconjugation and Labeling: The terminal hydroxyl group can be modified into other reactive

moieties, such as an NHS ester, to facilitate the labeling of proteins, peptides, and antibodies

on primary amines (e.g., lysine residues).[1][3] This process, known as biotinylation, is

fundamental for assays like ELISA, Western blotting, and immunohistochemistry.

PROTAC Development: Biotin-PEG4-OH serves as a PEG-based linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[8] PROTACs are heterobifunctional molecules

that recruit a target protein to an E3 ubiquitin ligase, leading to the target's degradation.
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Drug Delivery and Targeting: The biotin moiety can be used to target drugs or imaging

agents to cells or tissues that overexpress the biotin vitamin transporter. The PEG linker

enhances the solubility and pharmacokinetic profile of these conjugates.[1] It is also used for

surface modification of nanoparticles and liposomes to facilitate targeting via the strong

biotin-streptavidin interaction.[1]

Biosensors and Surface Chemistry: It is used to modify surfaces for microarrays and

biosensors, enabling the immobilization of streptavidin-conjugated molecules.[1]

The diagram below illustrates the fundamental principle of biotin-streptavidin binding, which

underpins most applications of Biotin-PEG4-OH derivatives.
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Biotin-Streptavidin Interaction Principle

Biotin-PEG-Molecule

 PEG Linker provides
 flexibility & solubility 

Streptavidin
(Tetrameric Protein)

Target Molecule
(e.g., Antibody, Drug)

 Covalent
 Conjugation 

 High-Affinity
 Non-Covalent Binding 
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Protein Biotinylation Workflow
1. Prepare Protein

in Amine-Free Buffer
(e.g., PBS, pH 7.4)

3. Add Biotin Reagent
to Protein Solution

(20-50x molar excess)

2. Prepare Biotin-PEG4-NHS
Stock Solution in DMSO

(e.g., 20 mM)

4. Incubate
(30-60 min at RT)

5. Purify Conjugate
(Desalting Column / Dialysis)

6. Store Labeled Protein
(4°C or -20°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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